Cas no 646534-24-9 (Propanoic acid, 3-[(5-methyl-1H-1,2,4-triazol-3-yl)thio]-, methyl ester)

• Product Name: Propanoic acid, 3-[(5-methyl-1H-1,2,4-triazol-3-yl)thio]-, methyl ester
• CAS No: 646534-24-9
• MF: C₇H₁₁N₃O₂S
• MW: 201.246139764786
• CID: 419250
• PubChem ID: 60711631
• Update Time: 2025-04-19

Propanoic acid, 3-[(5-methyl-1H-1,2,4-triazol-3-yl)thio]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(5-methyl-1H-1,2,4-triazol-3-yl)thio]-, methyl ester
• methyl 3-[(5-methyl-1H-1,2,4-triazol-3-yl)sulfanyl]propanoate
• DTXSID90733976
• 646534-24-9
• AKOS009116708

• Inchi： 1S/C7H11N3O2S/c1-5-8-7(10-9-5)13-4-3-6(11)12-2/h3-4H2,1-2H3,(H,8,9,10)
• InChI Key： AFRDOBVXHWOOLG-UHFFFAOYSA-N
• SMILES： S(C1=NNC(C)=N1)CCC(=O)OC

Computed Properties

• Exact Mass: 201.05733
• Monoisotopic Mass: 201.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 93.2Ų

Experimental Properties

• PSA: 67.87